ethyl 1-[(1-adamantylamino)carbonyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(1-adamantylcarbamoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C19H30N2O3/c1-2-24-17(22)16-3-5-21(6-4-16)18(23)20-19-10-13-7-14(11-19)9-15(8-13)12-19/h13-16H,2-12H2,1H3,(H,20,23)
• InChI Key: YSHICOMVAQNONQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)NC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C19H30N2O3
• Molecular Weight: 334.5 g/mol

Description

Ethyl 1-[(1-adamantylamino)carbonyl]-4-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is used in many scientific research studies to investigate its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Synthesis and Biological Activities

Synthesis and Antimicrobial Activities

A study describes the synthesis of novel derivatives related to ethyl 1-[(1-adamantylamino)carbonyl]-4-piperidinecarboxylate, exploring their antimicrobial and anti-inflammatory activities. These derivatives showed promising activities against a range of Gram-positive and Gram-negative bacteria, as well as the pathogenic fungus Candida albicans. Some compounds exhibited significant anti-inflammatory effects in vivo, highlighting their potential for further medicinal chemistry research (Al-Omar et al., 2010).

Catalytic Applications

The oxidative carbonylation of 1-adamantylamine, a related compound, was optimized for the formation of carbamates, a process catalyzed by bis(salicylaldehyde)ethylenediimine cobalt(II). This study provides insights into the reaction conditions influencing carbamate formation, relevant for the synthesis of related carbonyl compounds (Maddinelli et al., 1987).

Ultrasonic Activation in Synthesis

Ethyl 3-(R-imino)adamantyl-1-carboxylates were synthesized using ultrasonic activation, demonstrating the efficiency of sonochemical activation in the synthesis of biologically active substances. This method offered advantages in reducing reaction times and avoiding the tarring of aldehydes, applicable to the synthesis of this compound derivatives (Moiseev et al., 2011).